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Compound of Interest

Compound Name: S-22153

Cat. No.: B1680385

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of S-2238, a highly specific
chromogenic substrate for the serine protease thrombin. Thrombin plays a pivotal role in the
blood coagulation cascade, and its accurate measurement is crucial in various research and
clinical settings. This document details the chemical properties, kinetic parameters, and assay
protocols for S-2238, offering a valuable resource for professionals in hemostasis research and
anticoagulant drug development.

Core Principles of S-2238 in Thrombin Activity
Measurement

S-2238 is a synthetic tripeptide, H-D-Phenylalanyl-L-pipecolyl-L-arginine-p-nitroaniline
dihydrochloride, designed to mimic the natural substrate of thrombin.[1][2] The principle of the
assay is based on the enzymatic cleavage of the substrate by thrombin at the arginine-p-
nitroaniline bond. This reaction releases the chromophore p-nitroaniline (pNA), which results in
a measurable increase in absorbance at 405 nm.[2][3][4] The rate of pNA formation is directly
proportional to the thrombin activity in the sample.[2][4]

Physicochemical and Kinetic Properties of S-2238

A thorough understanding of the chemical and kinetic characteristics of S-2238 is essential for
accurate and reproducible experimental design.
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Property

Value

Reference

Chemical Name

H-D-Phenylalanyl-L-pipecolyl-
L-arginine-p-nitroaniline

dihydrochloride

[1]2]

Formula

H-D-Phe-Pip-Arg-pNA - 2HCI

[1](2]

Molecular Weight

625.6 g/mol

[1](2]

Molar Extinction Coefficient (g)
at 316 nm

1.27 x 10*mol~t Lcm™!

[11(21[4]

Solubility in H20

> 10 mmol/L

[11(21[4]

Recommended Stock Solution

1-2 mmol/L in H20

[2]141(5]

Table 1: Physicochemical Properties of S-2238

The kinetic parameters of the interaction between S-2238 and thrombin have been well-

characterized, providing a basis for quantitative enzyme activity assays.

kcat/Km
Enzyme Km (M) kcat (s~*) (L-mol~*-s~*  Conditions Reference
)
riuman o- 7 37°C,pH83  [2][4][5]
Thrombin RS
Human a-
) 1.6-16 35-130 4.7 - 52 23°C,pH 7.8 [6]
Thrombin
Bovine a- 9 37°C,pH83  [2][4][5]
Thrombin RS
Bovine a-
] 1.6-16 35-130 4.7 - 52 23°C,pH 7.8 [6]
Thrombin
Bovine a-
_ 3.65+0.3 - - - [7]
Thrombin
© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://diapharma.com/product/chromogenix-s-2238/
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/product/chromogenix-s-2238/
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/product/chromogenix-s-2238/
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/product/chromogenix-s-2238/
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/wp-content/uploads/inserts/S820324_301929R2_chromogenix_S2238_insert.pdf
https://diapharma.com/product/chromogenix-s-2238/
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/wp-content/uploads/inserts/S820324_301929R2_chromogenix_S2238_insert.pdf
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/wp-content/uploads/inserts/S820324_301929R2_chromogenix_S2238_insert.pdf
https://www.aniara.com/mm5/PDFs/TechData/HBM_A229001-EVALIIaCS0138-S2238.pdf
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/wp-content/uploads/inserts/S820324_301929R2_chromogenix_S2238_insert.pdf
https://www.aniara.com/mm5/PDFs/TechData/HBM_A229001-EVALIIaCS0138-S2238.pdf
https://pubmed.ncbi.nlm.nih.gov/3708816/
https://www.endotell.ch/shop/mediafiles/pdf/Chromogenic%20substrates/Chromogenix%20IFU%20&%20Method%20Sheets/IFU/S-2238.pdf
https://diapharma.com/wp-content/uploads/inserts/S820324_301929R2_chromogenix_S2238_insert.pdf
https://www.aniara.com/mm5/PDFs/TechData/HBM_A229001-EVALIIaCS0138-S2238.pdf
https://pubmed.ncbi.nlm.nih.gov/3708816/
https://www.researchgate.net/figure/Inhibition-of-amidolytic-activity-of-a-thrombin-by-peptide-inhibitors-Cleavage-of-a_fig17_223137541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 2: Kinetic Constants of Thrombin with S-2238

Thrombin's Role in the Coagulation Cascade

Thrombin (Factor 1l1a) is the final enzyme in the coagulation cascade, responsible for converting
fibrinogen to fibrin, which forms the structural basis of a blood clot. The generation of thrombin
IS a tightly regulated process involving two main pathways: the intrinsic and extrinsic pathways,
which converge on the activation of Factor X to Factor Xa. Factor Xa, in complex with Factor
Va, then converts prothrombin (Factor Il) to active thrombin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [S-2238: A Chromogenic Substrate for Thrombin Activity
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680385#s-22153-for-detecting-target-enzyme-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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